Cas no 1520502-87-7 (5-bromo-6-ethylpyrimidin-4-amine)

• Product Name: 5-bromo-6-ethylpyrimidin-4-amine
• CAS No: 1520502-87-7
• MF: C₆H₈BrN₃
• MW: 202.051819801331
• CID: 6368729
• PubChem ID: 66299039
• Update Time: 2024-01-13

5-bromo-6-ethylpyrimidin-4-amine Chemical and Physical Properties

Names and Identifiers

• 5-bromo-6-ethylpyrimidin-4-amine
• 4-Pyrimidinamine, 5-bromo-6-ethyl-
• CS-0235623
• AKOS015643496
• SCHEMBL20085793
• 1520502-87-7
• EN300-1590459

• Inchi： 1S/C6H8BrN3/c1-2-4-5(7)6(8)10-3-9-4/h3H,2H2,1H3,(H2,8,9,10)
• InChI Key： QKXISDUSLPVLLP-UHFFFAOYSA-N
• SMILES： C1=NC(CC)=C(Br)C(N)=N1

Computed Properties

• Exact Mass: 200.99016g/mol
• Monoisotopic Mass: 200.99016g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 109
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 51.8Ų

Experimental Properties

• Density: 1.588±0.06 g/cm3(Predicted)
• Boiling Point: 301.6±37.0 °C(Predicted)
• pka: 3.94±0.10(Predicted)